Cas no 1889428-06-1 (4-Methyl-1,1-dioxothian-4-ol)

• Product Name: 4-Methyl-1,1-dioxothian-4-ol
• CAS No: 1889428-06-1
• MF: C₆H₁₂O₃S
• MW: 164.222681045532
• CID: 5277380
• PubChem ID: 58387715
• Update Time: 2025-10-05

4-Methyl-1,1-dioxothian-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-4-methyl-1lambda6-thiane-1,1-dione
• 4-Methyl-1,1-dioxothian-4-ol

• Inchi： 1S/C6H12O3S/c1-6(7)2-4-10(8,9)5-3-6/h7H,2-5H2,1H3
• InChI Key： UDASWWAWHRAUJY-UHFFFAOYSA-N
• SMILES： S1(CCC(C)(CC1)O)(=O)=O

Computed Properties

• Exact Mass: 164.05071541g/mol
• Monoisotopic Mass: 164.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 62.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 4-Methyl-1,1-dioxothian-4-ol

Recent Advances in the Study of 4-Methyl-1,1-dioxothian-4-ol (CAS: 1889428-06-1) in Chemical Biology and Pharmaceutical Research

The compound 4-Methyl-1,1-dioxothian-4-ol (CAS: 1889428-06-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug development.

Recent studies have highlighted the synthetic versatility of 4-Methyl-1,1-dioxothian-4-ol, which serves as a key intermediate in the preparation of various bioactive molecules. Researchers have developed novel synthetic routes to access this compound with high yield and purity, enabling its broader application in medicinal chemistry. The structural motif of the thiane ring with a sulfone group and a hydroxyl substituent at the 4-position has been identified as a critical pharmacophore in several drug candidates.

In terms of biological activity, preliminary investigations have demonstrated that 4-Methyl-1,1-dioxothian-4-ol exhibits promising inhibitory effects against specific enzymes involved in inflammatory pathways. In vitro studies using human cell lines have shown that derivatives of this compound can modulate the activity of key signaling molecules, suggesting potential applications in the treatment of chronic inflammatory diseases. Furthermore, molecular docking studies have revealed strong interactions between this compound and the active sites of certain protein targets, providing a structural basis for its biological effects.

The pharmacokinetic properties of 4-Methyl-1,1-dioxothian-4-ol have also been investigated in recent preclinical studies. These studies indicate that the compound possesses favorable absorption and distribution characteristics, with moderate metabolic stability. However, further optimization may be required to improve its bioavailability and reduce potential toxicity. Structure-activity relationship (SAR) studies are currently underway to identify the most pharmacologically active derivatives while minimizing off-target effects.

From a drug development perspective, 4-Methyl-1,1-dioxothian-4-ol represents an attractive scaffold for the design of novel therapeutic agents. Several pharmaceutical companies have included this compound in their screening libraries, and it has shown activity against multiple biological targets. The versatility of its chemical structure allows for diverse modifications, making it a valuable starting point for the development of drugs targeting various diseases, including cancer, neurological disorders, and infectious diseases.

In conclusion, the growing body of research on 4-Methyl-1,1-dioxothian-4-ol (CAS: 1889428-06-1) underscores its potential as an important molecule in pharmaceutical research. While significant progress has been made in understanding its biological activities and synthetic applications, further studies are needed to fully explore its therapeutic potential and translate these findings into clinical applications. The compound's unique structural features and promising biological profile make it a compelling subject for ongoing and future research in chemical biology and drug discovery.